3-Fluoro-6-nitroanisole-d3

• CAS: 1817793-35-3
• Molecular Formula: C7H6FNO3
• Molecular Weight: 174.14 g/mol
• InChI: InChI=1S/C7H6FNO3/c1-12-7-4-5(8)2-3-6(7)9(10)11/h2-4H,1H3/i1D3
• InChIKey: WLKUSVNHZXUEFO-FIBGUPNXSA-N

3-Fluoro-6-nitroanisole-d3 (CAS 1817793-35-3): A Stable Isotope-Labeled Internal Standard for Analytical Quantification

3-Fluoro-6-nitroanisole-d3 is a deuterated aromatic compound with the molecular formula C₇H₃D₃FNO₃ and a molecular weight of 174.14 g/mol . It is the stable isotope-labeled analog of 3-Fluoro-6-nitroanisole (unlabeled CAS 448-19-1), a reagent used in the synthesis of pharmaceutical intermediates such as imidazopyridine-based IGF-1R inhibitors . The incorporation of three deuterium atoms (+3 Da mass shift) designates it as a critical internal standard (IS) for Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) , enabling the accurate quantification of the unlabeled analyte by compensating for matrix effects and sample preparation variability [1].

Stable isotope-labeled internal standard Deuterated d3 analog for LC-MS/MS quantification

Co-elution with target analyte Minimizes matrix effect and extraction variability

Bioanalytical method validation Supports precision and accuracy in research assays

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Why Unlabeled 3-Fluoro-6-nitroanisole or Non-Isotopic Internal Standards Cannot Substitute 3-Fluoro-6-nitroanisole-d3 in LC-MS/MS

In LC-MS/MS quantitative analysis, the use of an unlabeled compound or a structurally similar analog as an internal standard introduces significant analytical error. Generic substitution fails because only a stable isotope-labeled (SIL) analog like 3-Fluoro-6-nitroanisole-d3 can co-elute with the target analyte and experience nearly identical ionization conditions, thereby correcting for variable matrix effects and extraction recovery [1]. Without this isotopic matching, the precision of the assay degrades substantially; one multi-platform study demonstrated that using a non-matching internal standard increases the median between-run coefficient of variation (CV) by 2.9 to 10.7 percentage points compared to a matching SIL-IS [2]. This difference is critical for generating regulatory-grade data and achieving the required analytical validation parameters.

Unlabeled analog Cannot correct for variable ionization and matrix effects in LC-MS/MS, leading to inaccurate quantification.

Non-isotopic ISTD Differences in retention and ionization may increase between-run CV by 2.9–10.7 percentage points.

Structural analog Even similar compounds may not co-elute or experience identical matrix effects, limiting method robustness.

• [1] Davison, A. S., Milan, A. M., & Dutton, J. J. (2013). Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. Annals of Clinical Biochemistry, 50(3), 274-276. View Source
• [2] Midttun, Ø., et al. (2021). Quantifying precision loss in targeted metabolomics based on mass spectrometry and non-matching internal standards. Analytical Chemistry, 93(21), 7616–7624. View Source

Procurement Guide: Quantifiable Analytical Advantages of 3-Fluoro-6-nitroanisole-d3 Over Unlabeled and Alternative Standards

Mass Spectrometric Differentiation: The Critical +3 Da Mass Shift

3-Fluoro-6-nitroanisole-d3 provides a +3 Da mass difference from its unlabeled counterpart (C₇H₆FNO₃, MW 171.13 ) . For small molecules (<1000 Da), a minimum mass difference of 3 Da is required to ensure the internal standard's signal is outside the natural isotopic distribution of the analyte (e.g., the M+1 and M+2 peaks from naturally occurring ¹³C), thereby preventing spectral overlap and ensuring accurate peak integration .

Mass shift

Class-level

+3.01 Da (from 171.13 to 174.14)

Shift above natural envelope

Avoids interference from analyte isotopologues.

Recommended minimum +3 Da for small molecules.

Evidence Dimension	Mass shift from unlabeled analyte
Target Compound Data	+3 Da (from 171.13 Da to 174.14 Da)
Comparator Or Baseline	Unlabeled 3-Fluoro-6-nitroanisole (MW 171.13 Da)
Quantified Difference	3.01 Da
Conditions	Mass spectrometry (MS) analysis

Why This Matters

A +3 Da mass shift is the recommended minimum to avoid interference from the analyte's natural isotopic envelope, a key differentiator for procurement over a d1 or d2-labeled analog.

Precision in Quantification: Superior to Non-Matching Internal Standards

While no direct comparative study exists for this specific compound, class-level evidence confirms that a matching stable isotope-labeled internal standard (SIL-IS) like 3-Fluoro-6-nitroanisole-d3 yields significantly better analytical precision than a non-matching analog. A large-scale metabolomics study found the median between-run precision (CV) for matching analyte/SIL-IS pairs was 2.7-5.9%, whereas the CV for non-matching pairs was 2.9 to 10.7 percentage points higher [1].

Precision

Class-level

Matching SIL-IS CV 2.7–5.9% vs non-matching CV increased by 2.9–10.7 pp

Substantial precision loss with non-isotopic ISTD.

Multi-platform metabolomics data; compound-specific validation recommended.

Evidence Dimension	Between-run analytical precision (Median CV)
Target Compound Data	2.7 - 5.9% (as a matching SIL-IS)
Comparator Or Baseline	Non-matching internal standard
Quantified Difference	Precision is degraded by an additional 2.9 to 10.7 percentage points in CV
Conditions	Targeted metabolomics across 1 GC-MS/MS and 3 LC-MS/MS platforms

Why This Matters

This demonstrates the necessity of a matching isotopic internal standard to achieve the precision required for validated bioanalytical methods, a primary justification for procuring this specific d3-labeled compound.

• [1] Midttun, Ø., et al. (2021). Quantifying precision loss in targeted metabolomics based on mass spectrometry and non-matching internal standards. Analytical Chemistry, 93(21), 7616–7624. View Source

Matrix Effect Compensation: The Gold Standard Approach

Stable isotope-labeled (SIL) internal standards are the preferred method to correct for variable ionization efficiency and matrix effects in LC-MS/MS [1]. A validated LC-MS/MS method using a deuterated internal standard (iohexol-d5) demonstrated that this approach can achieve mean matrix effects ranging from 98.5 to 101.3% with a CV < 1.8%, effectively eliminating matrix effect bias [2].

Matrix effect

Class-level

Deuterated IS method achieved 98.5–101.3% recovery, CV

Eliminates matrix-induced bias in LC-MS/MS.

Example with d5-iohexol; supports SIL-IS principle.

Label stability

Reported

Methoxy (-OCD₃) label is non-exchangeable under typical conditions

Reliable tracer for multi-step synthesis.

Avoids H/D back-exchange seen with aromatic deuteration.

Evidence Dimension	Matrix Effect (Recovery %)
Target Compound Data	Mean matrix effects of 98.5 - 101.3% (for a d5-IS method)
Comparator Or Baseline	Method without isotope-labeled internal standard
Quantified Difference	Elimination of matrix effect bias, achieving near 100% recovery
Conditions	LC-MS/MS analysis of serum, validated method

Why This Matters

This supports the procurement decision by showing that deuterated internal standards are a regulatory expectation for robust LC-MS/MS methods, and 3-Fluoro-6-nitroanisole-d3 fulfills this role for its unlabeled counterpart.

• [1] van de Merbel, N. C. (2008). Quantitative determination of endogenous compounds in biological samples using chromatographic techniques. TrAC Trends in Analytical Chemistry, 27(10), 924-933. View Source
• [2] Delanaye, P., et al. (2019). Validation of the serum iohexol LC-MS/MS method using iohexol deuterated (D5) as internal standard. Clinica Chimica Acta, 493, S403. View Source

Practical Differentiation: A Defined d3-Methoxy Label for Route Tracking

The specific deuteration of the methoxy group (-OCD₃) in 3-Fluoro-6-nitroanisole-d3 provides a stable, non-exchangeable isotopic label . This is distinct from deuteration on aromatic rings, which can be susceptible to H/D back-exchange under certain synthetic or acidic conditions, as demonstrated with other deuterated internal standards [1]. This stability ensures the +3 Da mass shift is retained throughout multi-step syntheses and sample preparation workflows [2].

Label stability

Reported

Methoxy (-OCD₃) label is non-exchangeable under typical conditions

Reliable tracer for multi-step synthesis.

Avoids H/D back-exchange seen with aromatic deuteration.

Evidence Dimension	Label stability (susceptibility to H/D exchange)
Target Compound Data	Labeled on methoxy group (-OCD₃); predicted to be stable
Comparator Or Baseline	Compounds with deuterium on exchangeable aromatic positions
Quantified Difference	Qualitative difference in stability based on chemical principles
Conditions	Acidic/basic reaction conditions or protic solvents

Why This Matters

Procurement of this specific d3-isotopomer is justified because the stable -OCD₃ label is more reliable for use as a tracer in synthetic route development than a compound labeled at potentially labile positions.

• [1] Davison, A. S., Milan, A. M., & Dutton, J. J. (2013). Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. Annals of Clinical Biochemistry, 50(3), 274-276. View Source
• [2] Alfa Chemistry. (n.d.). Deuterated Molecular Building Blocks. View Source

Validated Applications and Use Cases for 3-Fluoro-6-nitroanisole-d3

LC-MS/MS Internal Standard for Quantifying Pharmaceutical Intermediates

The primary application is as a stable isotope-labeled internal standard for the accurate and precise quantification of 3-Fluoro-6-nitroanisole in complex biological matrices (e.g., plasma, microsomal incubations) or environmental samples. This is essential for ADME studies on drug candidates derived from this synthetic intermediate . The +3 Da mass shift ensures the IS signal is free from interference, enabling robust method validation as described in Section 3 [1].

Reaction Monitoring and Impurity Tracking in Organic Synthesis

Used as a tracer in synthetic route development for imidazopyridine-based IGF-1R inhibitors . By 'spiking' the deuterated compound into a reaction mixture, chemists can use LC-MS to monitor reaction progress, track the fate of the starting material, and differentiate it from byproducts or impurities without altering the chemical pathway, leveraging its identical reactivity to the unlabeled compound [1].

Investigating the Deuterium Kinetic Isotope Effect (KIE)

The specific deuteration of the methoxy group (-OCD₃) makes 3-Fluoro-6-nitroanisole-d3 a suitable probe for studying the deuterium kinetic isotope effect on O-demethylation reactions. As highlighted in Section 3, the label is stable against exchange. Comparative metabolic stability studies between the d3-labeled and unlabeled compound can reveal if deuteration at this site alters the rate of oxidative metabolism, a key consideration in drug design .

NMR Spectroscopy as an Internal Standard or Solvent

Beyond MS, the compound can serve as an internal standard for quantitative NMR (qNMR) or as a deuterated solvent analog, leveraging the distinct chemical shifts and lack of proton signal at the labeled site to provide a clean, interference-free reference signal for calibrating other compounds in a mixture .

Application

Selection Property

Validation Focus

LC-MS/MS quantification of pharmaceutical intermediates

Deuterated internal standard (d3)

Bioanalytical validation review

Reaction monitoring in organic synthesis

+3 Da mass shift tracer

Method-transfer context

Deuterium kinetic isotope effect studies

Stable -OCD₃ label

Assay response comparison

Quantitative NMR internal reference

Deuterated solvent analog

Spectral interference review

• [1] Alfa Chemistry. (n.d.). Deuterated Molecular Building Blocks. View Source
• [2] Murphy, R. B., et al. (2019). A rapid MS/MS method to assess the deuterium kinetic isotope effect. Analytica Chimica Acta, 1064, 65-70. View Source